4-(Benzyloxy)-2-isopropoxyphenol

• Molecular Formula: C16H18O3
• Molecular Weight: 258.31 g/mol
• IUPAC Name: 4-phenylmethoxy-2-propan-2-yloxyphenol
• InChI: InChI=1S/C16H18O3/c1-12(2)19-16-10-14(8-9-15(16)17)18-11-13-6-4-3-5-7-13/h3-10,12,17H,11H2,1-2H3
• InChI Key: OTRCCTSNNKEVLW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=C(C=CC(=C1)OCC2=CC=CC=C2)O

Description

4-(Benzyloxy)-2-isopropoxyphenol is a useful research compound. Its molecular formula is C16H18O3 and its molecular weight is 258.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 4-(benzyloxy)-2-isopropoxybenzaldehyde (2.76 g, 10.21 mmol) and 30 wt % hydrogen peroxide (1.35 mL, 13.07 mmol) in conc. H2SO4 (0.204 mL) and MeOH (20.4 mL) was stirred for 3 h at 25° C. under N2. After this time the mixture was diluted with water (20 mL) and extracted with CH2Cl2 (3×30 mL). The combined extracts were dried (MgSO4) and concentrated in vacuo to afford 4-(benzyloxy)-2-isopropoxyphenol, as a colorless oil. LCMS calc.=281.1; found=281.0 (M+Na)+.